Cas no 2229318-63-0 (2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione)

2,2-Dimethyl-3-(methylamino)methyl-1λ⁶-thiolane-1,1-dione is a specialized sulfone derivative characterized by its unique thiolane backbone and functionalized methylamino group. This compound exhibits notable stability due to its dimethyl substitution, which enhances steric protection and reduces susceptibility to degradation. The methylamino moiety provides a reactive site for further chemical modifications, making it a versatile intermediate in synthetic organic chemistry. Its sulfone group contributes to polarizability, improving solubility in a range of solvents. This structural combination makes it suitable for applications in pharmaceutical synthesis, agrochemical development, and materials science, where precise functionalization and stability are critical. Its well-defined reactivity profile ensures consistent performance in complex synthetic pathways.
2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione structure
2229318-63-0 structure
Product Name:2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione
CAS No:2229318-63-0
MF:C8H17NO2S
MW:191.291081190109
CID:6347407
PubChem ID:165965497
Update Time:2025-08-05

2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione
    • 2229318-63-0
    • 2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
    • EN300-2003203
    • Inchi: 1S/C8H17NO2S/c1-8(2)7(6-9-3)4-5-12(8,10)11/h7,9H,4-6H2,1-3H3
    • InChI Key: FCRLTUIOZRVDKA-UHFFFAOYSA-N
    • SMILES: S1(CCC(CNC)C1(C)C)(=O)=O

Computed Properties

  • Exact Mass: 191.09799996g/mol
  • Monoisotopic Mass: 191.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 54.6Ų

2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2003203-0.05g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
0.05g
$707.0 2023-09-16
Enamine
EN300-2003203-0.1g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
0.1g
$741.0 2023-09-16
Enamine
EN300-2003203-0.25g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
0.25g
$774.0 2023-09-16
Enamine
EN300-2003203-0.5g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
0.5g
$809.0 2023-09-16
Enamine
EN300-2003203-1.0g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
1g
$1172.0 2023-05-23
Enamine
EN300-2003203-2.5g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
2.5g
$1650.0 2023-09-16
Enamine
EN300-2003203-5.0g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
5g
$3396.0 2023-05-23
Enamine
EN300-2003203-10.0g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
10g
$5037.0 2023-05-23
Enamine
EN300-2003203-1g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
1g
$842.0 2023-09-16
Enamine
EN300-2003203-5g
2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
2229318-63-0
5g
$2443.0 2023-09-16

2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione Related Literature

Additional information on 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione

Introduction to 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione (CAS No. 2229318-63-0) and Its Emerging Applications in Chemical Biology

The compound 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione (CAS No. 2229318-63-0) represents a fascinating molecular scaffold with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a thiolane ring system and functionalized side chains, make it a versatile intermediate for the synthesis of biologically active molecules. This article explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, particularly in drug discovery and molecular recognition.

The molecular structure of 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione encompasses a six-membered thiolane ring substituted with two methyl groups at the 2-position and a tertiary amine at the 3-position. The presence of a methylamino group at the 3-position introduces a polar functional handle that can participate in hydrogen bonding interactions, while the dione moiety provides reactivity for further derivatization. Such structural motifs are often exploited in medicinal chemistry to enhance binding affinity and selectivity toward biological targets.

One of the most compelling aspects of this compound is its utility as a building block for the development of small-molecule inhibitors and probes. Recent advances in computational chemistry have enabled the rational design of derivatives with tailored pharmacological properties. For instance, virtual screening algorithms have been employed to identify analogs of 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione that exhibit enhanced binding affinity for specific protein targets. These studies highlight the compound's potential as a scaffold for structure-based drug design.

In addition to its role in drug discovery, 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione has found applications in the development of chiral ligands for asymmetric catalysis. The thiolane ring system can be functionalized to introduce stereogenic centers, which are crucial for achieving enantioselective transformations. Such ligands are highly valued in industrial processes where high enantiomeric purity is essential. The compound's ability to undergo regioselective modifications further enhances its appeal as a catalyst precursor.

The synthesis of 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione involves multi-step organic transformations that highlight its synthetic versatility. A common approach begins with the reaction of a suitable thiolane precursor with methylamine derivatives under controlled conditions. The introduction of the dione functionality typically follows through oxidation or cyclization reactions, depending on the desired synthetic route. Advances in green chemistry have also led to the development of more sustainable methodologies for producing this compound, minimizing waste and reducing environmental impact.

Recent studies have demonstrated the compound's utility in bioconjugation strategies for targeted drug delivery systems. By incorporating reactive handles such as azides or aldehydes into its structure, 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione can be linked to biomolecules like antibodies or nanoparticles for enhanced therapeutic efficacy. These bioconjugates have shown promise in preclinical studies for treating various diseases, including cancer and inflammatory disorders.

The compound's reactivity also makes it a valuable tool in analytical chemistry and biomolecular imaging. Its ability to form coordination complexes with metal ions has been exploited for sensor applications, where it can detect trace amounts of metal contaminants in environmental samples. Additionally, its fluorescence properties have been harnessed for developing probes that track biological processes at the cellular level. Such applications underscore its broad utility beyond traditional pharmaceuticals.

Looking ahead, the future prospects of 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione are promising given its multifaceted applications. Ongoing research is focused on expanding its synthetic toolkit to enable access to novel derivatives with enhanced functionalities. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new therapeutic agents and advanced materials.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited